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Compound of Interest

Compound Name: PSB-1901

Cat. No.: B12380474

For Researchers, Scientists, and Drug Development Professionals

Introduction

PSB-1901 is a highly potent and selective antagonist for the A2B adenosine receptor (A2BAR),
with Ki values of 0.0835 nM for human and 0.131 nM for mouse A2BARs.[1] Its high affinity and
selectivity make it a valuable tool for investigating the physiological and pathophysiological
roles of the A2BAR, particularly in the context of cancer research and inflammatory diseases.
This document provides detailed protocols for the proper dissolution and application of PSB-
1901 in both in vitro and in vivo experimental settings.

Physicochemical and Solubility Data

A comprehensive understanding of the physicochemical properties of PSB-1901 is essential for
its effective use in experimental studies.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12380474?utm_src=pdf-interest
https://www.benchchem.com/product/b12380474?utm_src=pdf-body
https://www.medchemexpress.com/psb-1901.html?locale=ko-KR
https://www.benchchem.com/product/b12380474?utm_src=pdf-body
https://www.benchchem.com/product/b12380474?utm_src=pdf-body
https://www.benchchem.com/product/b12380474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Source

Molecular Formula C24H25BrNeO4S MedchemExpress
Molecular Weight 573.46 g/mol MedchemExpress
CAS Number 2332835-02-4 MedchemExpress
Appearance White to off-white solid MedchemExpress
Solubility > 100 mg/mL in DMSO MedchemExpress
Storage (Powder) 20°C for 3 years; 4°C for 2 MedchemExpress

years

) -80°C for 6 months; -20°C for 1
Storage (in Solvent) " MedchemExpress
mon

In Vitro Application Protocol: Preparation of PSB-
1901 for Cell-Based Assays

The hydrophobicity of PSB-1901 necessitates the use of an organic solvent for the preparation
of stock solutions. Dimethyl sulfoxide (DMSO) is the recommended solvent.

Materials

e PSB-1901 powder

e Anhydrous or high-purity dimethyl sulfoxide (DMSO)

» Sterile, nuclease-free microcentrifuge tubes

o Calibrated pipettes and sterile, filtered pipette tips

o Vortex mixer

e Cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell line

e Phosphate-buffered saline (PBS)
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Preparation of a 10 mM Stock Solution

o Calculate the required mass of PSB-1901:
o For 1 mL of a 10 mM stock solution, the required mass is:
= Mass (mg) = 10 mmol/L * 1 L/2000 mL * 573.46 g/mol * 1000 mg/g = 5.73 mg
 Dissolution Procedure:

o Carefully weigh 5.73 mg of PSB-1901 powder and transfer it to a sterile microcentrifuge
tube.

o Add 1 mL of high-purity DMSO to the microcentrifuge tube.

o Vortex the solution thoroughly until the PSB-1901 is completely dissolved. A brief
sonication in a water bath may be used to aid dissolution if necessary.

o Storage of Stock Solution:

o Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

o Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.

Preparation of Working Solutions for Cell Culture

e Serial Dilution:

o Prepare intermediate dilutions of the 10 mM stock solution in DMSO or the appropriate cell
culture medium. It is crucial to perform serial dilutions to achieve the desired final
nanomolar concentrations for A2BAR antagonism.

¢ Final Dilution in Cell Culture Medium:

o The final concentration of DMSO in the cell culture medium should be kept to a minimum,
ideally below 0.1%, to avoid solvent-induced cytotoxicity.
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BENCHE

o For example, to prepare a 100 nM working solution in 10 mL of cell culture medium, add 1
uL of the 10 mM stock solution to the medium. This results in a final DMSO concentration
of 0.01%.

¢ Vehicle Control:

o lItis imperative to include a vehicle control in all experiments. The vehicle control should
contain the same final concentration of DMSO as the experimental conditions.
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Workflow for preparing PSB-1901 for in vitro experiments.
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In Vivo Application Protocol: Formulation of PSB-
1901 for Animal Studies

The poor aqueous solubility of PSB-1901 requires a specific vehicle for in vivo administration.
The following protocol describes a common approach for formulating hydrophobic compounds
for oral or parenteral administration in animal models.

Materials

» PSB-1901 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 400 (PEG400)

Tween 80 (Polysorbate 80)

Sterile saline (0.9% NacCl) or sterile water for injection

Recommended Vehicle Formulation (Example)

A common vehicle for poorly water-soluble compounds consists of a mixture of DMSO,
PEG400, Tween 80, and saline. A typical ratio is 10:40:5:45 (DMSO:PEG400:Tween 80:Saline).

Preparation of Dosing Solution

¢ Initial Dissolution in DMSO:

o Dissolve the required amount of PSB-1901 in DMSO to create a concentrated stock
solution. The concentration will depend on the desired final dose and dosing volume.

» Addition of Co-solvents and Surfactants:
o To the PSB-1901/DMSO solution, add PEG400 and mix thoroughly.
o Next, add Tween 80 and mix until a clear and homogenous solution is obtained.

¢ Final Dilution with Saline:
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o Slowly add the sterile saline to the mixture while continuously mixing to form a stable
solution or a fine suspension.

e Vehicle Control:

o Prepare a vehicle control solution using the same ratios of DMSO, PEG400, Tween 80,
and saline, but without the PSB-1901.

Example Formulation Calculation for a 10 mg/kg Dose

Animal weight: 20 g

Dose: 10 mg/kg

Required amount of PSB-1901 per animal: 0.2 mg

Dosing volume: 100 pL (0.1 mL)

Final concentration of dosing solution: 2 mg/mL

To prepare 1 mL of a 2 mg/mL dosing solution:

Weigh 2 mg of PSB-1901.

Dissolve in 100 yL of DMSO.

Add 400 pL of PEG400 and mix.

Add 50 pL of Tween 80 and mix.

Add 450 pL of sterile saline and mix thoroughly.
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In Vivo Formulation
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Workflow for preparing PSB-1901 for in vivo administration.

Signaling Pathway of A2B Adenosine Receptor

PSB-1901 acts as an antagonist at the A2B adenosine receptor, which is a G-protein coupled
receptor (GPCR). The canonical signaling pathway for A2BAR involves the activation of Gas,
leading to the stimulation of adenylyl cyclase, an increase in intracellular cyclic AMP (CAMP),
and subsequent activation of Protein Kinase A (PKA).
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Simplified A2B adenosine receptor signaling pathway.

Conclusion

The protocols outlined in this document provide a comprehensive guide for the dissolution and
experimental application of the A2BAR antagonist, PSB-1901. Adherence to these guidelines
will help ensure the generation of reliable and reproducible data in both in vitro and in vivo
research settings. Researchers should always perform appropriate vehicle controls and
optimize concentrations for their specific experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12380474?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

